Palmitate (calcium salt)
Palmitate (calcium salt)
Saturated fatty acids are synthesized by both plants and animals from acetyl coenzyme A as a form of long-term energy storage. Saturated fatty acids are synthesized by both plants and animals from acetyl coenzyme A as a form of long-term energy storage. Palmitic acid is a common 16-carbon saturated fat that represents 10-20% of the normal dietary fat intake. Palmitic acid also makes up approximately 25% of the total plasma fatty acids in plasma lipoproteins. Saturated free fatty acids induce the expression of cyclooxygenase 2, and after protein acylation, are used to confer lipid anchoring to a variety of signaling molecules. Palmitate is the salt (in this case calcium) of palmitic acid. It is this anion that is observed at physiological pH. Calcium palmitate is one of the major components of gallstones.
Brand Name:
Vulcanchem
CAS No.:
542-42-7
VCID:
VC0109337
InChI:
InChI=1S/2C16H32O2.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2*2-15H2,1H3,(H,17,18);/q;;+2/p-2
SMILES:
CCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCC(=O)[O-].[Ca+2]
Molecular Formula:
[C16H31O2]2 · Ca2+
Molecular Weight:
550.9 g/mol
Palmitate (calcium salt)
CAS No.: 542-42-7
Reference Standards
VCID: VC0109337
Molecular Formula: [C16H31O2]2 · Ca2+
Molecular Weight: 550.9 g/mol
| CAS No. | 542-42-7 |
|---|---|
| Product Name | Palmitate (calcium salt) |
| Molecular Formula | [C16H31O2]2 · Ca2+ |
| Molecular Weight | 550.9 g/mol |
| IUPAC Name | calcium;hexadecanoate |
| Standard InChI | InChI=1S/2C16H32O2.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2*2-15H2,1H3,(H,17,18);/q;;+2/p-2 |
| Standard InChIKey | HRBZRZSCMANEHQ-UHFFFAOYSA-L |
| SMILES | CCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCC(=O)[O-].[Ca+2] |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCC(=O)[O-].[Ca+2] |
| Physical Description | Liquid |
| Description | Saturated fatty acids are synthesized by both plants and animals from acetyl coenzyme A as a form of long-term energy storage. Saturated fatty acids are synthesized by both plants and animals from acetyl coenzyme A as a form of long-term energy storage. Palmitic acid is a common 16-carbon saturated fat that represents 10-20% of the normal dietary fat intake. Palmitic acid also makes up approximately 25% of the total plasma fatty acids in plasma lipoproteins. Saturated free fatty acids induce the expression of cyclooxygenase 2, and after protein acylation, are used to confer lipid anchoring to a variety of signaling molecules. Palmitate is the salt (in this case calcium) of palmitic acid. It is this anion that is observed at physiological pH. Calcium palmitate is one of the major components of gallstones. |
| Synonyms | Acid, Hexadecanoic Acid, Palmitic Calcium Palmitate Hexadecanoic Acid Palmitate, Calcium Palmitate, Sodium Palmitic Acid Sodium Palmitate |
| Reference | 1.Santos, M.J.,López-Jurado, M.,Llopis, J., et al. Influence of dietary supplementation with fish oil on plasma fatty acid composition in coronary heart disease patients. Annuals of Nutrition and Metabolism 39, 52-62 (1995). |
| PubChem Compound | 9829021 |
| Last Modified | Dec 23 2021 |
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